Cas no 16597-09-4 (7-Nitrobenzofurazan-4-thiol)

7-Nitrobenzofurazan-4-thiol structure

Product Name:7-Nitrobenzofurazan-4-thiol

CAS No:16597-09-4

MF:C₆H₃N₃O₃S

MW:197.171319246292

CID:2925250

Update Time:2023-08-10

7-Nitrobenzofurazan-4-thiol Chemical and Physical Properties

Names and Identifiers

- 7-nitrobenzofurazan-4-thiol
- 7-Nitro-2,1,3-benzooxadiazole-4-thiol
- 5Z8
- 7-Nitrobenzofurazan-4-thiol
- Inchi： 1S/C6H3N3O3S/c10-9(11)3-1-2-4(13)6-5(3)7-12-8-6/h1-2,13H
- InChI Key： PELPCNHDVDAIBX-UHFFFAOYSA-N
- SMILES： SC1=CC=C(C2C1=NON=2)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 222
XLogP3: 1.2
Topological Polar Surface Area: 85.7

7-Nitrobenzofurazan-4-thiol Production Method

Production Method 1

1803274-12-5

16597-09-4

86516-36-1

Reaction Conditions

1.1 Reagents: Hydrogen sulfide

Reference

A fluorescent turn-on H2S-responsive probe: design, synthesis and application

Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766

Production Method 2

605-65-2

139332-66-4

16597-09-4

86516-36-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane
2.1 Reagents: Hydrogen sulfide

Reference

A fluorescent turn-on H2S-responsive probe: design, synthesis and application

Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766

Production Method 3

10199-89-0

86516-36-1

16597-09-4

86516-36-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 12 h, rt
2.1 Reagents: Hydrogen sulfide

Reference

A fluorescent turn-on H2S-responsive probe: design, synthesis and application

Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766

Production Method 4

10199-89-0

16597-09-4

86516-36-1

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 4 h, 85 °C
2.1 Reagents: Triethylamine Solvents: Dichloromethane
3.1 Reagents: Hydrogen sulfide

Reference

A fluorescent turn-on H2S-responsive probe: design, synthesis and application

Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766

Production Method 5

605-65-2

16597-09-4

86516-36-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 4 h, rt
2.1 Reagents: Triethylamine Solvents: Dichloromethane ; 12 h, rt
3.1 Reagents: Hydrogen sulfide

Reference

A fluorescent turn-on H2S-responsive probe: design, synthesis and application

Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766